Cas no 2172312-42-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid
• CAS No: 2172312-42-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5993272
• PubChem ID: 165550720
• Update Time: 2025-05-21

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid
• EN300-1488148
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}-2-methylbutanoic acid
• 2172312-42-2

• Inchi： 1S/C25H30N2O5/c1-5-25(4,22(29)30)15-26-21(28)24(2,3)27-23(31)32-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20H,5,14-15H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： UVTQPBAIKJEZJJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid (CAS No. 2172312-42-2)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid, identified by its CAS No. 2172312-42-2, is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. This molecule features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cornerstone in modern solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable for researchers developing novel therapeutic peptides.

In recent years, the demand for Fmoc-protected amino acids has surged due to their critical role in drug discovery and biotechnology. The unique structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid offers enhanced steric hindrance, which can improve the selectivity and yield of peptide coupling reactions. This property aligns with the growing interest in precision medicine and personalized therapeutics, where tailored peptide sequences are engineered to target specific biological pathways.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the reversible nature of the Fmoc group, which allows for sequential peptide chain elongation without compromising the integrity of sensitive side chains. This compound’s 2-methylbutanoic acid moiety further contributes to its utility by providing a hydrophobic anchor, facilitating purification and characterization processes. Researchers are increasingly leveraging such derivatives to overcome challenges in synthesizing complex peptides, such as those with multiple disulfide bridges or post-translational modifications.

The rise of AI-driven drug discovery has also spotlighted compounds like CAS No. 2172312-42-2. Machine learning models trained on chemical libraries often prioritize molecules with modular protecting groups, as they enable rapid diversification of peptide libraries. This trend underscores the importance of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid in high-throughput screening and combinatorial chemistry. Additionally, its compatibility with automated synthesizers makes it a favorite among labs aiming to scale up peptide production for clinical trials.

From an SEO perspective, keywords such as "Fmoc-protected amino acid suppliers", "peptide synthesis reagents", and "CAS 2172312-42-2 applications" are frequently queried by researchers seeking reliable sources of this compound. The molecule’s versatility also ties into broader discussions about sustainable chemistry, as its efficient use minimizes waste in multi-step syntheses—a topic gaining traction in green chemistry forums.

In summary, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-2-methylbutanoic acid represents a fusion of innovation and practicality in synthetic chemistry. Its design addresses both fundamental challenges in peptide assembly and the evolving needs of cutting-edge research, from bioconjugation techniques to the development of next-generation biologics. As the scientific community continues to explore its potential, this compound is poised to remain a staple in the toolkit of chemists and biotechnologists worldwide.